![molecular formula C11H15NO3 B017583 4-(6-Methyl-2-morpholinyl)pyrocatechol CAS No. 103852-78-4](/img/structure/B17583.png)
4-(6-Methyl-2-morpholinyl)pyrocatechol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(6-Methyl-2-morpholinyl)pyrocatechol, also known as MP, is a catecholamine derivative that has been extensively studied for its potential use as a research tool in neuroscience. MP is a selective inhibitor of dopamine beta-hydroxylase, an enzyme that catalyzes the conversion of dopamine to norepinephrine.
Mechanism of Action
The mechanism of action of 4-(6-Methyl-2-morpholinyl)pyrocatechol involves the selective inhibition of dopamine beta-hydroxylase, an enzyme that catalyzes the conversion of dopamine to norepinephrine. By inhibiting this enzyme, this compound prevents the conversion of dopamine to norepinephrine, leading to a selective increase in dopamine levels.
Biochemical and Physiological Effects
This compound has been shown to increase dopamine levels in the brain, leading to a range of biochemical and physiological effects. These effects include increased locomotor activity, enhanced cognitive function, and improved memory retention. This compound has also been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(6-Methyl-2-morpholinyl)pyrocatechol in lab experiments is its selectivity for dopamine beta-hydroxylase, which allows researchers to study the effects of dopamine in isolation from norepinephrine. However, this compound has some limitations, including its short half-life and the potential for off-target effects at high concentrations.
Future Directions
There are several future directions for research on 4-(6-Methyl-2-morpholinyl)pyrocatechol, including the development of more selective inhibitors of dopamine beta-hydroxylase, the study of the effects of this compound on different brain regions and circuits, and the investigation of the potential therapeutic applications of this compound in the treatment of neurological and psychiatric disorders. Additionally, the use of this compound in combination with other research tools such as optogenetics and chemogenetics could lead to a deeper understanding of the role of dopamine in the brain.
Synthesis Methods
The synthesis of 4-(6-Methyl-2-morpholinyl)pyrocatechol involves the reaction of 6-methyl-2-morpholinone with pyrocatechol in the presence of a base such as sodium hydroxide. The reaction proceeds through the formation of an imine intermediate, which is then reduced with sodium borohydride to yield this compound. The purity of the final product can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
4-(6-Methyl-2-morpholinyl)pyrocatechol has been used extensively in neuroscience research as a tool for studying the role of norepinephrine in the brain. By inhibiting dopamine beta-hydroxylase, this compound prevents the conversion of dopamine to norepinephrine, leading to a selective increase in dopamine levels. This allows researchers to study the effects of dopamine in isolation from norepinephrine.
Properties
103852-78-4 | |
Molecular Formula |
C11H15NO3 |
Molecular Weight |
209.24 g/mol |
IUPAC Name |
4-(6-methylmorpholin-2-yl)benzene-1,2-diol |
InChI |
InChI=1S/C11H15NO3/c1-7-5-12-6-11(15-7)8-2-3-9(13)10(14)4-8/h2-4,7,11-14H,5-6H2,1H3 |
InChI Key |
HEISVMTVCWTFNN-UHFFFAOYSA-N |
SMILES |
CC1CNCC(O1)C2=CC(=C(C=C2)O)O |
Canonical SMILES |
CC1CNCC(O1)C2=CC(=C(C=C2)O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.